Cas no 139444-93-2 (2,4,6-Pyrimidinetricarbonitrile, 5-chloro-)
139444-93-2 structure
Product Name:2,4,6-Pyrimidinetricarbonitrile, 5-chloro-
CAS No:139444-93-2
MF:C7ClN5
MW:189.561398506165
CID:1270219
PubChem ID:14984832
Update Time:2025-04-20
2,4,6-Pyrimidinetricarbonitrile, 5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Pyrimidinetricarbonitrile, 5-chloro-
- 5-chloropyrimidine-2,4,6-tricarbonitrile
- SCHEMBL9617370
- 139444-93-2
- DTXSID50566545
-
- Inchi: 1S/C7ClN5/c8-7-4(1-9)12-6(3-11)13-5(7)2-10
- InChI Key: GPUVZUFBNCWSQQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)N=C(C#N)N=C1C#N
Computed Properties
- Exact Mass: 188.9844
- Monoisotopic Mass: 188.9842227g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 97.2Ų
Experimental Properties
- PSA: 97.15
2,4,6-Pyrimidinetricarbonitrile, 5-chloro- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
139444-93-2 (2,4,6-Pyrimidinetricarbonitrile, 5-chloro-) Related Products
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